Cas no 654651-21-5 (BDP 581/591 NHS ester)

• Product Name: BDP 581/591 NHS ester
• CAS No: 654651-21-5
• MF: C₂₆H₂₂BF₂N₃O₄
• MW: 489.3
• CID: 4656329
• PubChem ID: 131954337
• Update Time: 2025-07-20

BDP 581/591 NHS ester Chemical and Physical Properties

Names and Identifiers

• BDP 581/591 NHS ester
• BDP581/591NHSester
• 654651-21-5
• DA-50999
• 178458-24-7
• BP-23895
• (2,5-dioxopyrrolidin-1-yl) 3-[2,2-difluoro-12-[(1E,3E)-4-phenylbuta-1,3-dienyl]-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl]propanoate

• Inchi： 1S/C26H22BF2N3O4/c28-27(29)30-17-20(9-5-4-8-19-6-2-1-3-7-19)14-22(30)16-23-15-21(18-31(23)27)10-13-26(35)36-32-24(33)11-12-25(32)34/h1-9,14-18H,10-13H2/b8-4+,9-5+
• InChI Key： QDNSCZVXEQIYNW-KBXRYBNXSA-N
• SMILES： [F-][B+3]1(N2=CC(/C=C/C=C/C3C=CC=CC=3)=CC2=CC2=CC(CCC(=O)ON3C(CCC3=O)=O)=C[N-]12)[F-]

Computed Properties

• Exact Mass: 489.1671427g/mol
• Monoisotopic Mass: 489.1671427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Additional information on BDP 581/591 NHS ester

Introduction to BDP 581/591 NHS Ester and Its Applications in Chemical Biology

Chemical biology has witnessed significant advancements in the development of novel tools and reagents for studying biological processes at the molecular level. Among these, BDP 581/591 NHS ester (CAS no: 654651-21-5) has emerged as a compound of considerable interest due to its unique properties and versatile applications. This compound, a member of the benzodiazepine derivatives, is particularly valued for its utility in bioconjugation techniques, enabling researchers to modify and label biomolecules with high precision. In this context, the NHS ester functionality renders it highly reactive, facilitating the formation of stable amide bonds with nucleophiles present in proteins and other biomolecules.

The benzodiazepine scaffold, known for its ability to interact with specific biological targets, has been extensively studied for its potential in drug discovery and molecular imaging. The introduction of the NHS ester moiety enhances the reactivity of this scaffold, making it an attractive choice for researchers seeking to develop probes and inhibitors for various biological pathways. Recent studies have highlighted the compound's role in targeted protein degradation, where it serves as a linker molecule to connect a protein ligand to a degradation machinery component. This approach has shown promise in reducing the levels of disease-causing proteins, offering a new therapeutic strategy in areas such as cancer research.

In addition to its applications in protein degradation, BDP 581/591 NHS ester has been utilized in the development of fluorescent probes for live-cell imaging. The benzodiazepine core can be coupled with fluorophores to create probes that selectively bind to specific targets within cells. This has enabled researchers to visualize dynamic processes such as protein-protein interactions and cellular signaling pathways with high resolution. The stability and specificity of the amide bond formed between the probe and its target make this compound particularly suitable for long-term imaging studies.

The utility of CAS no: 654651-21-5 extends beyond imaging applications. It has been employed in the synthesis of affinity reagents, such as antibodies and peptides, which can be used for capturing and isolating target proteins from complex biological samples. This capability is crucial for downstream analyses such as mass spectrometry and functional assays. Furthermore, the reactivity of the NHS ester group allows for post-synthetic modifications, enabling researchers to tailor the properties of their probes and reagents to specific experimental needs.

Recent research has also explored the potential of BDP 581/591 NHS ester in developing therapeutics targeting neurological disorders. Benzodiazepine derivatives are known for their interaction with GABA receptors, which play a critical role in regulating neuronal excitability. By leveraging this interaction, researchers have designed compounds that can modulate GABA receptor activity, offering potential treatments for conditions such as epilepsy and anxiety disorders. The use of NHS ester chemistry allows for precise modification of these derivatives, enhancing their pharmacological properties.

The synthesis of CAS no: 654651-21-5 involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the NHS ester group at the appropriate position on the benzodiazepine scaffold is crucial for its reactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this modification efficiently. These methods not only improve the yield but also minimize side reactions, ensuring that the final product is suitable for sensitive biological applications.

In conclusion, BDP 581/591 NHS ester represents a significant advancement in chemical biology tools due to its versatility and reactivity. Its applications span from protein degradation studies to fluorescent imaging and therapeutic development. The compound's unique properties make it an invaluable asset for researchers seeking to explore complex biological systems at the molecular level. As our understanding of biological processes continues to grow, compounds like this are expected to play an increasingly important role in both research and drug discovery efforts.